Cas no 2227697-20-1 (rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol
• CAS No: 2227697-20-1
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 6395192
• PubChem ID: 165444328
• Update Time: 2025-10-30

rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol
• EN300-1623836
• 2227697-20-1

• Inchi： 1S/C10H18F2O/c11-10(12)7-3-5-8-4-1-2-6-9(8)13/h8-10,13H,1-7H2/t8-,9+/m0/s1
• InChI Key： ZWULJWSVZQCDRA-DTWKUNHWSA-N
• SMILES： FC(CCC[C@@H]1CCCC[C@H]1O)F

Computed Properties

• Exact Mass: 192.13257152g/mol
• Monoisotopic Mass: 192.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol

Recent Advances in the Study of rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol (CAS: 2227697-20-1)

The compound rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol (CAS: 2227697-20-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral cyclohexanol derivative, characterized by its difluorobutyl substituent, has been investigated for its unique physicochemical properties and biological activity. Recent studies have focused on its synthesis, stereochemical resolution, and pharmacological evaluation, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol, achieving a 78% yield through a stereoselective reduction of the corresponding ketone precursor. The researchers emphasized the critical role of the difluorobutyl moiety in enhancing metabolic stability, as demonstrated in comparative pharmacokinetic studies with non-fluorinated analogs. This finding underscores the compound's potential as a scaffold for CNS-targeted therapeutics, where improved blood-brain barrier penetration is often desired.

Pharmacological characterization of rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol has revealed intriguing activity profiles. In vitro assays conducted by a multinational research consortium showed selective modulation of GABA_A receptor subtypes at micromolar concentrations, with particular affinity for α2β3γ2 and α3β3γ2 configurations. This activity profile suggests potential applications in neurological disorders, though the exact binding mode remains under investigation. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters propose interactions with key residues in the β⁺-α^- interface of the receptor.

The stereochemical complexity of rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol has prompted extensive research into its chiral resolution. A 2024 report in Chirality described a novel enzymatic resolution method using immobilized lipase B from Candida antarctica, achieving >99% ee for both enantiomers. This advancement is particularly significant for structure-activity relationship studies, as preliminary data indicate marked differences in biological activity between the (1R,2S) and (1S,2R) configurations at certain target proteins.

Ongoing preclinical evaluation of rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol has demonstrated favorable safety parameters in rodent models, with no observed hepatotoxicity at therapeutic doses. However, researchers caution that the compound's fluorinated nature warrants careful assessment of potential bioaccumulation. Current efforts are focused on developing radiolabeled versions (using ¹⁸F) for PET imaging studies, which could provide valuable insights into its tissue distribution and target engagement kinetics.

In conclusion, rac-(1R,2S)-2-(4,4-difluorobutyl)cyclohexan-1-ol represents a chemically intriguing and pharmacologically promising scaffold that continues to attract research attention. Its unique combination of fluorinated alkyl chain and cyclohexanol core offers multiple points for structural modification, making it a versatile platform for medicinal chemistry optimization. Future research directions likely include comprehensive target deconvolution studies and the development of second-generation analogs with improved selectivity profiles.